Cas no 1805453-41-1 (Methyl 5-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805453-41-1
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4805704
• Update Time: 2025-05-27

Methyl 5-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-6(18)2-4-7(10(14,15)16)5(8(11)12)3-17-9(4)13/h3,8H,2H2,1H3
• InChI Key： IMUFNVSROZEFTO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=CN=C(C=1CC(=O)OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-3-acetate

Recent Advances in the Study of Methyl 5-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-3-acetate (CAS: 1805453-41-1)

Methyl 5-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-3-acetate (CAS: 1805453-41-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and applications in drug development, particularly in the context of targeting specific enzymes and pathways involved in disease progression.

The compound's structural features, including the presence of multiple fluorine atoms, contribute to its high lipophilicity and metabolic stability, making it a promising candidate for the development of novel pharmaceuticals. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, as well as its direct biological activity. Recent publications highlight its potential in inhibiting key enzymes involved in inflammatory and oncogenic pathways, suggesting broad applicability in therapeutic interventions.

One of the key findings from recent research is the compound's efficacy in modulating the activity of kinases and other signaling molecules. Studies utilizing in vitro and in vivo models have demonstrated its ability to selectively inhibit certain kinases, which are often overexpressed in various cancers. This selective inhibition is attributed to the compound's ability to bind to the ATP-binding sites of these enzymes, thereby disrupting their function and halting disease progression.

In addition to its therapeutic potential, recent advancements in the synthetic methodologies for Methyl 5-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-3-acetate have been reported. Novel catalytic systems and greener synthetic routes have been developed to improve yield and reduce environmental impact. These innovations are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Researchers are actively investigating structural modifications to enhance bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutic agents.

In conclusion, Methyl 5-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-3-acetate represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural attributes and biological activity underscore its potential as a key player in the development of next-generation therapeutics. Ongoing research aims to further elucidate its mechanisms of action and expand its applications across a broader spectrum of diseases.